Cas no 477846-75-6 (4-[(4-Ethylphenyl)methoxy]-2-fluoro-1,1'-biphenyl)

4-[(4-Ethylphenyl)methoxy]-2-fluoro-1,1'-biphenyl structure
477846-75-6 structure
Product Name:4-[(4-Ethylphenyl)methoxy]-2-fluoro-1,1'-biphenyl
CAS No:477846-75-6
MF:C21H19FO
MW:306.373369455338
CID:5746038
PubChem ID:2765859
Update Time:2023-11-11

4-[(4-Ethylphenyl)methoxy]-2-fluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-ethylbenzyl)oxy]-2-fluoro-1,1'-biphenyl
    • AKOS005075881
    • 10P-086
    • 4-[(4-ethylphenyl)methoxy]-2-fluoro-1,1'-biphenyl
    • 477846-75-6
    • 4-[(4-ethylphenyl)methoxy]-2-fluoro-1-phenylbenzene
    • 4-ETHYLBENZYL 2-FLUORO[1,1'-BIPHENYL]-4-YL ETHER
    • 1,1'-Biphenyl, 4-[(4-ethylphenyl)methoxy]-2-fluoro-
    • 4-[(4-Ethylphenyl)methoxy]-2-fluoro-1,1'-biphenyl
    • Inchi: 1S/C21H19FO/c1-2-16-8-10-17(11-9-16)15-23-19-12-13-20(21(22)14-19)18-6-4-3-5-7-18/h3-14H,2,15H2,1H3
    • InChI Key: GSBUBAAIZDCZJC-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1C=CC=CC=1)OCC1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 306.141993387g/mol
  • Monoisotopic Mass: 306.141993387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.108±0.06 g/cm3(Predicted)
  • Boiling Point: 423.8±33.0 °C(Predicted)
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